1,1,1-Trichloroethane
Overview
Description
Preparation Methods
1,1,1-Trichloroethane is typically produced industrially through a two-step process from vinyl chloride. In the first step, vinyl chloride reacts with hydrogen chloride at 20-50°C to produce 1,1-dichloroethane. This reaction is catalyzed by various Lewis acids, such as aluminum chloride, iron (III) chloride, or zinc chloride . The 1,1-dichloroethane is then converted to this compound by reaction with chlorine under ultraviolet irradiation .
Chemical Reactions Analysis
1,1,1-Trichloroethane undergoes several types of chemical reactions, including:
Reductive Dechlorination: This reaction involves the removal of chlorine atoms, often using zero-valent iron or other reducing agents.
Oxidation: Although less common, oxidation reactions can occur under specific conditions.
Substitution: This compound can undergo nucleophilic substitution reactions where chlorine atoms are replaced by other nucleophiles.
Common reagents used in these reactions include zero-valent iron, hydrogen chloride, and various Lewis acids. Major products formed from these reactions include 1,1-dichloroethane and other dechlorinated compounds .
Scientific Research Applications
1,1,1-Trichloroethane has been widely used in various scientific research applications:
Mechanism of Action
The primary mechanism of action for 1,1,1-trichloroethane involves its ability to undergo reductive dechlorination. This process is facilitated by the presence of reducing agents such as zero-valent iron, which helps in breaking down the compound into less harmful substances . The molecular targets and pathways involved include various microbial communities that can metabolize the compound under anaerobic conditions .
Comparison with Similar Compounds
1,1,1-Trichloroethane is often compared with other chlorinated hydrocarbons such as:
1,1,2-Trichloroethane: An isomer with different physical and chemical properties.
Trichloroethene: Another chlorinated solvent with similar applications but different environmental impacts.
Carbon Tetrachloride: Previously used in similar applications but banned due to its toxicity.
The uniqueness of this compound lies in its specific chemical structure, which allows for particular reactions and applications that are not feasible with its isomers or other chlorinated solvents .
Properties
IUPAC Name |
1,1,1-trichloroethane | |
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InChI |
InChI=1S/C2H3Cl3/c1-2(3,4)5/h1H3 | |
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InChI Key |
UOCLXMDMGBRAIB-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(Cl)(Cl)Cl | |
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Molecular Formula |
C2H3Cl3, Array | |
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DSSTOX Substance ID |
DTXSID0021381 | |
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Molecular Weight |
133.40 g/mol | |
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Physical Description |
1,1,1-trichloroethane appears as a colorless liquid with a sweet, pleasant odor. May irritate skin, eyes and mucous membranes. In high concentrations the vapors may have a narcotic effect. Nonflammable, but may decompose and emit toxic chloride fumes if exposed to high temperatures. Used as a solvent., Liquid, Colorless liquid with a mild, chloroform-like odor; [NIOSH] Clear colorless liquid with a sweet odor; [Matheson Tri-Gas MSDS], COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR., Colorless liquid with a sweet, chloroform-like odor., Colorless liquid with a mild, chloroform-like odor. | |
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Boiling Point |
165.4 °F at 760 mmHg (NTP, 1992), 74.0 °C, 74 °C, 74.00 °C. @ 760.00 mm Hg, 165 °F | |
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Flash Point |
greater than 200 °F (NTP, 1992), Flash point = none, >200 °F | |
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Solubility |
less than 1 mg/mL at 68 °F (NTP, 1992), In water, 1,290 mg/L at 25 °C, Soluble in acetone, benzene, methanol, carbon tetrachloride and ether, Soluble in all common organic solvents and is a very good solvent for fats, paraffins, and other organic compounds., In water, 1,100 mg/L at 25 °C, 1.29 mg/mL at 25 °C, Solubility in water: poor, 0.4% | |
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Density |
1.31 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.3376 at 20 °C/4 °C, Chlorothene VG Solvent: Freezing Point -36.9 °C; Boiling range at 760 mm Hg 72-88 °C; Density 1.232 g/mL at 20 °C; Specific gravity 1.327 at 20 °C/20 °C, 1.333 at 60 °C/60 °C, 1.320 at 25 °C/25 °C; Heat of vaporization 7.8 kcal/mol at 20 °C, 7.5 kcal/mol at 50 °C, 7.1 kcal/mol at 80 °C (calculated); Dielectric constant at 24 °C 10.0 at 10+3 cps, 7.0 at 10+5 cps, Relative density (water = 1): 1.34, 1.31, 1.34 | |
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Vapor Density |
4.6 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 4.63 (Air = 1), Relative vapor density (air = 1): 4.6, 4.6 | |
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Vapor Pressure |
100 mmHg at 68 °F ; 125 mmHg at 77 °F (NTP, 1992), 124.0 [mmHg], 124 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 13.3, 100 mmHg | |
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Mechanism of Action |
... 1,1,1-Trichloroethane sensitizes the heart to epinephrine and may induce cardiac arrhythmias and arrest., The mechanism by which acute exposures to high concentrations of 1,1,1-trichloroethane depress the central nervous system is thought to involve interactions of the parent compound with lipids and/or proteins in neural membranes that lead to dysfunction. In general, the highly lipophilic nature of chlorinated hydrocarbons, such as 1,1,1-trichloroethane, allows them to cross the blood-brain barrier readily and partition into lipids in neuronal membranes. This property allows them to interfere with neural membrane function, bringing about central nervous system depression, behavioral changes, and anesthesia. | |
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Impurities |
1,2-Dichloroethane, 1,1-dichloroethane, chloroform, carbon tetrachloride, trichloroethylene, 1,1,2-trichloroethane, and vinylidene chloride., Chemical was found by gas chromatography to contain 1,2-dichloroethane, 1,1-dichloroethane, chloroform, carbon tetrachloride, trichloroethylene, 1,1,2-trichloroethane, & vinylidene chloride. /1,1,1-trichloroethane/ | |
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Color/Form |
Colorless liquid, Clear liquid at ambient temperature | |
CAS No. |
71-55-6, 25323-89-1 | |
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Melting Point |
-26.5 °F (NTP, 1992), -30 °C, -30.4 °C, -26.5 °F, -23 °F | |
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